Tropodifene
Tropodifene
Brand Name:
Vulcanchem
CAS No.:
15790-02-0
VCID:
VC0091808
InChI:
InChI=1S/C25H29NO4/c1-17(27)29-22-12-8-18(9-13-22)14-24(19-6-4-3-5-7-19)25(28)30-23-15-20-10-11-21(16-23)26(20)2/h3-9,12-13,20-21,23-24H,10-11,14-16H2,1-2H3/t20-,21+,23?,24?
SMILES:
CC(=O)OC1=CC=C(C=C1)CC(C2=CC=CC=C2)C(=O)OC3CC4CCC(C3)N4C
Molecular Formula:
C25H29NO4
Molecular Weight:
407.5 g/mol
Tropodifene
CAS No.: 15790-02-0
Main Products
VCID: VC0091808
Molecular Formula: C25H29NO4
Molecular Weight: 407.5 g/mol
| CAS No. | 15790-02-0 |
|---|---|
| Product Name | Tropodifene |
| Molecular Formula | C25H29NO4 |
| Molecular Weight | 407.5 g/mol |
| IUPAC Name | [(1R,5S)-8-methyl-8-azabicyclo[3.2.1]octan-3-yl] 3-(4-acetyloxyphenyl)-2-phenylpropanoate |
| Standard InChI | InChI=1S/C25H29NO4/c1-17(27)29-22-12-8-18(9-13-22)14-24(19-6-4-3-5-7-19)25(28)30-23-15-20-10-11-21(16-23)26(20)2/h3-9,12-13,20-21,23-24H,10-11,14-16H2,1-2H3/t20-,21+,23?,24? |
| Standard InChIKey | WYYRXLABEPJODI-MNZGCLKASA-N |
| Isomeric SMILES | CC(=O)OC1=CC=C(C=C1)CC(C2=CC=CC=C2)C(=O)OC3C[C@H]4CC[C@@H](C3)N4C |
| SMILES | CC(=O)OC1=CC=C(C=C1)CC(C2=CC=CC=C2)C(=O)OC3CC4CCC(C3)N4C |
| Canonical SMILES | CC(=O)OC1=CC=C(C=C1)CC(C2=CC=CC=C2)C(=O)OC3CC4CCC(C3)N4C |
| Synonyms | 3-(p-acetoxyphenyl)-2-phenylpropionate 1 alpha H,5 alpha H-tropan-3-ol tropafen tropaphen tropodifene tropodifene, hydrochloride, (endo)-isomer tropodifene, hydrochloride, (exo)-isome |
| PubChem Compound | 65621 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume